Cas no 1807218-12-7 (Ethyl 5-cyano-3-difluoromethoxy-2-fluorophenylacetate)

• Product Name: Ethyl 5-cyano-3-difluoromethoxy-2-fluorophenylacetate
• CAS No: 1807218-12-7
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• CID: 4944767
• Update Time: 2025-07-23

Ethyl 5-cyano-3-difluoromethoxy-2-fluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-3-difluoromethoxy-2-fluorophenylacetate

• Inchi： 1S/C12H10F3NO3/c1-2-18-10(17)5-8-3-7(6-16)4-9(11(8)13)19-12(14)15/h3-4,12H,2,5H2,1H3
• InChI Key： KLWCUDWWRDITIF-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C#N)=CC=1CC(=O)OCC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 2.8
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 5-cyano-3-difluoromethoxy-2-fluorophenylacetate

Ethyl 5-cyano-3-difluoromethoxy-2-fluorophenylacetate (CAS No. 1807218-12-7): A Comprehensive Overview in Modern Chemical Biology and Medicinal Chemistry

Ethyl 5-cyano-3-difluoromethoxy-2-fluorophenylacetate, identified by its CAS number 1807218-12-7, represents a compound of significant interest in the realms of chemical biology and medicinal chemistry. This molecule, characterized by its intricate fluorinated aromatic core and functionalized side chains, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of both cyano and difluoromethoxy substituents imparts unique electronic and steric properties, making it a valuable scaffold for further derivatization and exploration.

The structural motif of Ethyl 5-cyano-3-difluoromethoxy-2-fluorophenylacetate is particularly noteworthy due to its ability to interact with biological targets in a highly specific manner. The cyano group, a well-known bioisostere for the carboxylic acid moiety, contributes to the compound's solubility and metabolic stability, while the difluoromethoxy group enhances lipophilicity and binding affinity. These features are critical in designing molecules that can effectively traverse biological membranes and engage with their intended receptors or enzymes.

In recent years, the pharmaceutical industry has seen a surge in the development of fluorinated compounds, owing to their enhanced pharmacokinetic profiles and improved binding interactions. Ethyl 5-cyano-3-difluoromethoxy-2-fluorophenylacetate is no exception, with its fluorine atoms playing a pivotal role in modulating molecular properties. The fluorine atoms not only increase metabolic stability but also influence the compound's electronic distribution, thereby affecting its reactivity and interaction with biological systems.

One of the most compelling aspects of Ethyl 5-cyano-3-difluoromethoxy-2-fluorophenylacetate is its potential as a building block for more complex drug candidates. The phenyl ring serves as an aromatic core that can be further functionalized through various chemical transformations. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional substituents at specific positions on the ring, thereby tailoring the molecule's properties to meet specific pharmacological requirements.

The cyano group at the 5-position also offers opportunities for further derivatization. It can be reduced to an amine or converted into other functional groups such as esters or amides, depending on the desired outcome. This versatility makes Ethyl 5-cyano-3-difluoromethoxy-2-fluorophenylacetate a valuable intermediate in synthetic chemistry, enabling researchers to explore a wide range of molecular structures.

Recent studies have highlighted the importance of fluorinated compounds in oncology research. The ability of these molecules to modulate enzyme activity and receptor binding has led to their widespread use in the development of anticancer agents. Ethyl 5-cyano-3-difluoromethoxy-2-fluorophenylacetate, with its unique structural features, could potentially be explored as a lead compound in this area. Its ability to interact with biological targets in a selective manner makes it an attractive candidate for further investigation.

In addition to its applications in oncology, Ethyl 5-cyano-3-difluoromethoxy-2-fluorophenylacetate may also find utility in other therapeutic areas such as inflammation and neurodegenerative diseases. The presence of both electron-withdrawing and electron-donating groups on its structure allows it to engage with a variety of biological targets. This broad spectrum of potential interactions makes it a promising candidate for multidisciplinary research efforts aimed at developing novel therapeutics.

The synthesis of Ethyl 5-cyano-3-difluoromethoxy-2-fluorophenylacetate involves several key steps that highlight modern synthetic methodologies. The introduction of the difluoromethoxy group can be achieved through nucleophilic aromatic substitution (SNAr), where a fluorinated methylating agent reacts with the phenol derivative under appropriate conditions. The subsequent installation of the cyano group can be performed via cyanation reactions, which can be catalyzed by transition metals such as copper or palladium.

The ester functionality at the terminal position is typically introduced through esterification reactions, where carboxylic acids are reacted with alcohols in the presence of acid catalysts or dehydrative coupling reagents. These synthetic strategies not only provide efficient routes to Ethyl 5-cyano-3-difluoromethoxy-2-fluorophenylacetate but also showcase the versatility of modern synthetic organic chemistry.

In conclusion, Ethyl 5-cyano-3-difluoromethoxy-2-fluorophenylacetate (CAS No. 1807218-12-7) is a compound with significant potential in chemical biology and medicinal chemistry. Its unique structural features make it an attractive scaffold for further derivatization and exploration, particularly in areas such as oncology and neurodegenerative diseases. The recent advancements in synthetic methodologies have made it possible to access this compound efficiently, paving the way for new drug discovery efforts.